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Abstract
2-Octanone, a methyl hexyl ketone (CH₃C(O)C₆H₁₃), is a colorless to pale yellow liquid with a

characteristic fruity, apple-like aroma.[1] This versatile organic compound has found numerous

applications across a wide range of industries, primarily due to its excellent solvency, pleasant

odor, and its utility as a chemical intermediate. This technical guide provides an in-depth

overview of the potential industrial uses of 2-octanone, with a focus on its applications in the

fragrance, food, and coatings industries. Detailed experimental protocols for its synthesis,

purification, and analysis are provided, along with key performance evaluation methods. All

quantitative data is summarized in structured tables for ease of comparison, and key processes

are visualized through diagrams.

Physicochemical and Toxicological Properties of 2-
Octanone
A comprehensive understanding of the physical, chemical, and toxicological properties of 2-
octanone is essential for its safe and effective industrial application.
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Property Value Reference

Molecular Formula C₈H₁₆O [2]

Molar Mass 128.21 g/mol [2]

Appearance Colorless to pale yellow liquid [1]

Odor
Fruity, apple-like, floral, and

slightly bitter
[3][4]

Boiling Point 173 °C (lit.) [1]

Melting Point -16 °C (lit.) [5]

Flash Point 52 °C (126 °F) [6]

Density 0.819 g/mL at 25 °C (lit.) [1]

Vapor Pressure 1.35 mmHg at 25 °C [6]

Water Solubility 0.9 g/L [1]

Solubility in Organic Solvents
Soluble in ethanol, ether, and

hydrocarbons
[6][7]

Refractive Index n20/D 1.416 (lit.) [3]

Toxicological Data
Endpoint Value Species Reference

Acute Oral LD50 >5 g/kg Rat [1]

Acute Dermal LD50 >5 g/kg Rabbit [1]

Genotoxicity
Not found to be

genotoxic
In vitro studies [6]

Skin Sensitization
No safety concerns at

current use levels

Read-across from 2-

heptanone
[6]
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2-Octanone can be synthesized through various chemical routes. The choice of method often

depends on the desired purity, scale of production, and economic feasibility.

Synthesis of 2-Octanone
Two primary methods for the industrial synthesis of 2-octanone are the oxidation of 2-octanol

and the reductive condensation of acetone with pentanal.[2] A laboratory-scale synthesis from

1-octyne is also well-documented.

This protocol is based on the oxidation of a secondary alcohol to a ketone using sodium

hypochlorite (bleach) as the oxidizing agent.[1]

Materials:

2-octanol

Glacial acetic acid

Acetone

Sodium hypochlorite solution (commercial bleach)

Sodium bisulfite

Ether

Saturated sodium chloride solution

Anhydrous magnesium sulfate

Three-neck round-bottom flask

Separatory funnel

Stirring apparatus

Thermometer

Heating mantle
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Rotary evaporator

Procedure:

In a three-neck round-bottom flask equipped with a stirrer, thermometer, and a separatory

funnel, combine 2-octanol, acetic acid, and acetone.

Cool the mixture in an ice bath and begin stirring.

Slowly add the sodium hypochlorite solution from the separatory funnel, ensuring the

temperature of the reaction mixture does not exceed 40°C.

After the addition is complete, continue stirring for 1-2 hours at room temperature.

To quench any remaining oxidizing agent, add a solution of sodium bisulfite and stir for 15

minutes.

Transfer the mixture to a separatory funnel and extract the aqueous layer with ether.

Combine the organic layers and wash with a saturated sodium chloride solution.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the ether using a rotary evaporator.

The resulting crude 2-octanone can be further purified by distillation.

This method involves the hydration of an alkyne to a ketone.[7]

Materials:

1-Octyne

Formic acid

Dichloromethane (CH₂Cl₂)

Sodium carbonate solution

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://industrial.sherwin-williams.com/na/us/en/protective-marine/media-center/articles/astm-d4541-adhesion-key-testing-variables.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous magnesium sulfate

Heating oil bath

Distillation apparatus

Gas chromatograph (for monitoring reaction progress)

Procedure:

Combine 1-octyne (7.5 g) and formic acid (100 mL) in a round-bottom flask.

Heat the mixture in an oil bath at 100°C.

Monitor the reaction progress by gas chromatography. The reaction is typically complete

within 6 hours.

Cool the reaction mixture and dilute with dichloromethane (170 mL).

Wash the organic solution sequentially with water, sodium carbonate solution, and water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent in vacuo.

Distill the residue at a boiling point of 171–173 °C to obtain pure 2-octanone.

Purification of 2-Octanone
Fractional distillation is the most common method for purifying 2-octanone, especially to

separate it from unreacted starting materials and byproducts.[8]

This protocol is a general procedure for the purification of a liquid by distillation.[9]

Materials:

Crude 2-octanone

Distillation flask
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Fractionating column

Condenser

Receiving flask

Heating mantle

Boiling chips

Thermometer

Procedure:

Place the crude 2-octanone and a few boiling chips into the distillation flask.

Set up the fractional distillation apparatus.

Heat the distillation flask gently with a heating mantle.

Collect the fraction that distills at the boiling point of 2-octanone (173°C).

Monitor the temperature at the top of the column; a stable temperature indicates the

collection of a pure fraction.

Quality Control and Analysis
Gas chromatography (GC) is a standard method for assessing the purity of 2-octanone.[5]

This protocol outlines a general procedure for analyzing the purity of 2-octanone using a gas

chromatograph with a flame ionization detector (GC-FID).[5][10]

Materials:

2-octanone sample

High-purity solvent for dilution (e.g., hexane)

Gas chromatograph with FID
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Appropriate GC column (e.g., a non-polar or medium-polarity column)

Microsyringe

Procedure:

Prepare a dilute solution of the 2-octanone sample in the chosen solvent.

Set the GC parameters, including injector temperature, oven temperature program, and

detector temperature.

Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

Run the analysis and record the chromatogram.

The purity of the 2-octanone can be determined by the relative area of its peak compared to

the total area of all peaks in the chromatogram.

Industrial Applications of 2-Octanone
2-Octanone's unique combination of properties makes it a valuable component in several

industrial applications.

Fragrance and Flavor Industry
2-Octanone is a widely used fragrance and flavoring ingredient due to its pleasant fruity and

floral scent.[11][12] It is found naturally in many foods and is used to impart these notes to a

variety of products.[7][13]

2-Octanone is often used in lavender fragrances to provide a natural green effect and can be

found in perfumes, body sprays, and deodorants.[4][11][13]

Headspace gas chromatography-mass spectrometry (GC-MS) can be used to evaluate the

longevity of a fragrance compound on a substrate.[1]

Materials:

Fragrance formulation containing 2-octanone
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Substrate (e.g., filter paper, fabric swatch)

Headspace vials

Headspace autosampler coupled to a GC-MS system

Procedure:

Apply a standardized amount of the fragrance formulation to the substrate.

Place the substrate in a headspace vial and seal it.

Analyze the headspace at different time intervals (e.g., 0, 1, 2, 4, 8 hours) using the HS-GC-

MS system.

The concentration of 2-octanone in the headspace at each time point is determined by the

peak area in the chromatogram.

A plot of concentration versus time provides a measure of the fragrance's longevity.

Coatings and Resins
2-Octanone serves as a high-boiling solvent, particularly for epoxy resin coatings and

nitrocellulose lacquers.[2][7] Its slow evaporation rate can be advantageous in certain coating

applications.

In epoxy formulations, a suitable solvent is crucial for adjusting viscosity and ensuring proper

application and film formation.

This protocol outlines a general procedure for formulating a simple two-component epoxy

coating and evaluating its performance.

Materials:

Bisphenol A-based epoxy resin

Polyamide curing agent

2-Octanone
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Substrate panels (e.g., steel)

Mixing containers and stirrer

Film applicator

Adhesion tester (e.g., cross-cut or pull-off)

Chemical resistance testing reagents (e.g., acids, bases, solvents)

Procedure:

Formulation: In a mixing container, dissolve the epoxy resin in 2-octanone to achieve a

desired viscosity.

Mixing: Add the polyamide curing agent to the resin solution according to the manufacturer's

recommended mix ratio and stir thoroughly.

Application: Apply the coating to the substrate panels using a film applicator to a uniform

thickness.

Curing: Allow the coated panels to cure under controlled conditions (e.g., 7 days at 25°C and

50% relative humidity).

Performance Testing:

Adhesion: Evaluate the adhesion of the cured coating using a standardized method such

as ASTM D3359 (Cross-Cut Tape Test) or ASTM D4541 (Pull-Off Adhesion Test).[7]

Chemical Resistance: Assess the chemical resistance by spot testing or immersion in

various chemicals according to methods like ASTM D1308.[3][5] Evaluate for any changes

in the coating such as blistering, discoloration, or loss of adhesion.

Chemical Synthesis
2-Octanone can be used as a starting material or intermediate in the synthesis of other organic

compounds. For example, it can be further oxidized to produce carboxylic acids.[3]
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Visualizing Key Processes
To better understand the synthesis and analysis of 2-octanone, the following diagrams

illustrate the key workflows.

Synthesis of 2-Octanone via Oxidation of 2-Octanol
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Reactants

Process Product

2-Octanol

ReactionSodium Hypochlorite

Acetic Acid

Quenching
Sodium Bisulfite

Extraction
Ether

Drying
MgSO4

Solvent Removal Crude 2-Octanone

Crude 2-Octanone

Distillation

Pure 2-Octanone

GC Analysis

Purity Specification

Pass

Meets Criteria

Fail

Does Not Meet Criteria
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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